3-(2-chlorobenzyl)-6-((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-6-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C20H13ClFN7O2/c21-15-4-2-1-3-13(15)9-29-19-17(25-27-29)20(30)28(11-23-19)10-16-24-18(26-31-16)12-5-7-14(22)8-6-12/h1-8,11H,9-10H2
• InChI Key: CAGIQRLWWHWMAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=C(C=C5)F)N=N2)Cl
• Molecular Formula: C20H13ClFN7O2
• Molecular Weight: 437.8 g/mol
• CAS No.: 1105238-79-6

Description

3-(2-chlorobenzyl)-6-((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C20H13ClFN7O2 and its molecular weight is 437.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Fused Derivatives

A series of novel derivatives have been synthesized through multi-step reaction sequences, demonstrating the compound's utility as a precursor in the creation of fused [1,2,4]triazolo[3,4-b][1,3,4]thiadiazol derivatives with established structures based on spectral data (Nagaraju et al., 2013).

Anticancer and Antimicrobial Agents

Several studies have focused on the synthesis of novel derivatives to explore their potential as anticancer and antimicrobial agents. For example, a new series of benzo[6,7]cyclohepta[1,2-d]triazolo[4,3-a]pyrimidines showed activities as 5α-reductase inhibitors, a target for cancer therapy (Farghaly et al., 2012). Furthermore, novel pyrazolopyrimidines derivatives were synthesized as anticancer and anti-5-lipoxygenase agents, displaying cytotoxic effects on cancer cell lines and inhibitory effects on 5-lipoxygenase, a target for inflammation-related diseases (Rahmouni et al., 2016).

Fluorophores for Imaging and Materials Science

The facile synthesis of derivatives with good photophysical characteristics suggests their potential application as organic fluorophores in fluorescence imaging and materials science. These derivatives exhibit absorption in the ultraviolet region and emit in the blue region, indicating their suitability for use as blue fluorophores based on an 8-azapurine core (Eltyshev et al., 2018).

Enzyme Inhibition for Disease Treatment

The compound and its derivatives have been investigated for their ability to inhibit specific enzymes, contributing to the treatment of cognitive impairment associated with neurodegenerative and neuropsychiatric diseases. For example, phosphodiesterase 1 (PDE1) inhibitors have been studied for their potential in treating cognitive deficits associated with conditions like schizophrenia and Alzheimer's disease (Li et al., 2016).